![molecular formula C9H13I B6233092 1-cyclobutyl-3-iodobicyclo[1.1.1]pentane CAS No. 2287299-82-3](/img/no-structure.png)
1-cyclobutyl-3-iodobicyclo[1.1.1]pentane
Overview
Description
1-cyclobutyl-3-iodobicyclo[1.1.1]pentane is a chemical compound that has garnered significant attention from researchers in recent years due to its unique properties and potential applications. 1.1]pentane.
Mechanism of Action
The mechanism of action of 1-cyclobutyl-3-iodobicyclo[1.1.1]pentane is not yet fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. Specifically, the compound has been shown to enhance the activity of GABA receptors, which are involved in the regulation of anxiety, sleep, and muscle relaxation.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. For example, it has been shown to reduce inflammation in animal models of rheumatoid arthritis and to improve pain thresholds in models of neuropathic pain. Additionally, the compound has been shown to have anticonvulsant effects, making it a potential treatment for epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-cyclobutyl-3-iodobicyclo[1.1.1]pentane in lab experiments is its specificity. The compound has been shown to have a high degree of selectivity for certain receptors, making it a useful tool for studying the function of these receptors. However, one limitation of using the compound in lab experiments is its relatively low solubility, which can make it difficult to work with.
Future Directions
There are numerous future directions for research on 1-cyclobutyl-3-iodobicyclo[1.1.1]pentane. One area of interest is the development of new drugs based on the compound's structure and properties. Additionally, researchers may explore the potential of the compound as a tool for studying the function of specific receptors in the central nervous system. Finally, further research is needed to fully understand the mechanism of action of the compound and its potential for treating a variety of conditions.
Conclusion:
In conclusion, this compound is a promising compound with a range of potential applications in the field of medicinal chemistry. Its unique properties and specificity make it a useful tool for studying the function of certain receptors in the central nervous system. Further research is needed to fully understand the compound's mechanism of action and to explore its potential for treating a variety of conditions.
Synthesis Methods
The synthesis of 1-cyclobutyl-3-iodobicyclo[1.1.1]pentane involves a multi-step process that begins with the reaction of cyclobutane with iodine in the presence of a catalyst. The resulting product is then subjected to a series of chemical reactions, including reduction and alkylation, to yield the final compound. While the synthesis method is complex, it has been successfully replicated in numerous studies.
Scientific Research Applications
1-cyclobutyl-3-iodobicyclo[1.1.1]pentane has been the subject of extensive scientific research due to its potential applications in the field of medicinal chemistry. Specifically, the compound has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. These properties make it a promising candidate for the development of new drugs for the treatment of a variety of conditions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclobutyl-3-iodobicyclo[1.1.1]pentane involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": ["Cyclobutane", "Iodine", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Diethyl ether"], "Reaction": [ "Step 1: Cyclobutane is reacted with iodine in the presence of sodium hydroxide to form 1-iodocyclobutane.", "Step 2: 1-iodocyclobutane is reacted with hydrochloric acid to form 1-chlorocyclobutane.", "Step 3: 1-chlorocyclobutane is reacted with sodium bicarbonate in diethyl ether to form 1-cyclobutylcyclobutene.", "Step 4: 1-cyclobutylcyclobutene is reacted with iodine in the presence of sodium hydroxide to form 1-cyclobutyl-3-iodobicyclo[1.1.1]pentane." ] } | |
CAS RN |
2287299-82-3 |
Molecular Formula |
C9H13I |
Molecular Weight |
248.1 |
Purity |
95 |
Origin of Product |
United States |
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